![molecular formula C9H9BrO2 B155501 3-(4-Bromophenyl)propionic acid CAS No. 1643-30-7](/img/structure/B155501.png)
3-(4-Bromophenyl)propionic acid
Overview
Description
3-(4-Bromophenyl)propionic acid (3-BPPA) is an organic compound belonging to the class of brominated aromatic acids. It is a derivative of the aromatic acid propionic acid and is composed of a phenyl ring with a bromine atom attached to the fourth position of the ring. 3-BPPA is a highly versatile compound with a wide range of applications in scientific research, including its use as a biochemical reagent and its ability to interact with a variety of enzymes and receptors.
Scientific Research Applications
Reactive Extraction of Propionic Acid
The study by Keshav, Wasewar, Chand, & Uslu (2009) focuses on the recovery of propionic acid from aqueous waste streams and fermentation broth. This is particularly relevant in the chemical industries. The research highlighted the use of reactive extraction processes involving binary extractants and binary diluents, which can be crucial for effective propionic acid recovery.
Bromophenol Derivatives in Marine Algae
Zhao et al. (2004) isolated several bromophenol derivatives, including compounds structurally related to 3-(4-Bromophenyl)propionic acid, from the red alga Rhodomela confervoides. Their study, detailed in their paper “Bromophenol derivatives from the red alga Rhodomela confervoides”, provided insights into the structural elucidation of these compounds and their biological activities.
Antioxidant Activity of Bromophenol Compounds
Li, Li, Ji, & Wang (2007) investigated natural occurring bromophenols, including ones structurally similar to this compound, in the marine red alga Polysiphonia urceolata. Their study, titled “Natural bromophenols from the marine red alga Polysiphonia urceolata (Rhodomelaceae): structural elucidation and DPPH radical-scavenging activity”, focused on the compounds' antioxidant activities.
Chain Extender in Polymer Composites
Totaro et al. (2017) explored the use of 3-(4-Hydroxyphenyl)propionic acid, a structurally related compound to this compound, as an organic modifier in polymer composites. Their paper, “Chain extender effect of 3-(4-hydroxyphenyl)propionic acid/layered double hydroxide in PBS bionanocomposites”, discusses its impact on the morphological, thermal, and viscoelastic properties of the composites.
Crystal Structure Analysis
Larsen & Marthi (1995) conducted a structural analysis of racemic halogen-substituted 3-hydroxy-3-phenylpropionic acids, which are related to this compound. Their research, presented in the paper “Structures of racemic halogen-substituted 3-hydroxy-3-phenylpropionic acids; relations between spontaneously resolved and racemic compounds”, provides insights into the crystallization of these compounds.
Recovery of Propionic Acid Using Aliquat 336
Another study by Keshav, Chand, & Wasewar (2009) investigated the recovery of propionic acid using Aliquat 336 in various diluents. This study, detailed in “Recovery of propionic acid from aqueous phase by reactive extraction using quarternary amine (Aliquat 336) in various diluents”, is relevant for the design of reactive extraction processes for propionic acid recovery.
Optically Active Compounds Analysis
Research by Larsen & Marthi (1997) on optically active chloro- and bromo-substituted 3-hydroxy-3-phenylpropionic acids, related to this compound, provides insights into the structural and thermodynamic relationships between optically active and racemic compounds. Their findings are discussed in their paper “Structural and Thermodynamic Relationships Between Optically Active and Racemic Compounds. The Crystal Structures of Optically Active Chloro‐ and Bromo‐Substituted 3‐Hydroxy‐3‐phenylpropionic Acids”.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that the compound can affect the respiratory system .
Mode of Action
The compound interacts with its targets, leading to changes that are currently under investigation .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Biochemical Analysis
Cellular Effects
It is known that the compound can influence cell function
Molecular Mechanism
It is known that the compound can exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
The effects of 3-(4-Bromophenyl)propionic acid vary with different dosages in animal models
Metabolic Pathways
It is known that the compound can interact with various enzymes or cofactors
properties
IUPAC Name |
3-(4-bromophenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,3,6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCSTWHYWOVZDOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370830 | |
Record name | 3-(4-Bromophenyl)propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1643-30-7 | |
Record name | 3-(4-Bromophenyl)propionic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1643-30-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-Bromophenyl)propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-bromophenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 3-(4-Bromophenyl)propionic acid a valuable building block in organic synthesis, particularly for medicinal chemistry?
A1: this compound serves as a crucial starting material in the synthesis of various organic compounds, particularly in medicinal chemistry. Its significance stems from the presence of the bromine atom, which can readily participate in various coupling reactions, such as the Sonogashira coupling. [] This reaction enables the formation of a carbon-carbon bond between the aryl bromide and a terminal alkyne, allowing for the efficient introduction of diverse substituents onto the aromatic ring. This versatility makes this compound an attractive building block for creating libraries of compounds with potentially diverse biological activities, including FFA1 receptor agonists. []
Q2: How does the Sonogashira protocol described in the research improve upon traditional methods when using this compound?
A2: The research highlights a novel Sonogashira protocol employing 2-(di-tert-butylphosphino)-N-phenylindole (cataCXium PIntB) as a ligand in a mixture of TMEDA and water. [] This protocol demonstrates superior efficiency and reaction rate compared to traditional Sonogashira conditions, particularly when using this compound as a substrate. Traditional methods often struggle with certain substrates, leading to incomplete reactions or undesirable side products. This improved protocol overcomes these limitations, offering a robust and general synthetic route to FFA1 receptor ligands starting from this compound. []
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